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Compound of Interest

Compound Name: (+)-Darunavir

Cat. No.: B600882

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of (+)-Darunavir, an HIV-1 protease inhibitor, is crucial to ensure
laboratory safety, prevent environmental contamination, and maintain regulatory compliance.
This guide provides step-by-step procedures for the safe handling and disposal of (+)-
Darunavir in a laboratory setting, adhering to guidelines from the Environmental Protection
Agency (EPA) and Occupational Safety and Health Administration (OSHA).

Immediate Safety Precautions

Before handling (+)-Darunavir, it is imperative to consult the Safety Data Sheet (SDS) for
detailed information. Key safety measures include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a lab coat.[1] In case of dust formation, a NIOSH-
approved respirator is recommended.[1]

o Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.
[2] Use in a well-ventilated area.[3] Do not eat, drink, or smoke when handling the
compound.[4]

e Storage: Store (+)-Darunavir in its original, tightly closed container in a cool, dry place
according to the manufacturer's instructions.[3][5]
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Step-by-Step Disposal Protocol

Disposal of (+)-Darunavir and its associated waste must be carried out in accordance with
federal, state, and local regulations.[1] Improper disposal, such as discarding with household
garbage or flushing down the sewer system, is prohibited.[4][6]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired (+)-Darunavir tablets or powder, along with any contaminated
materials (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly
labeled hazardous waste container.[3][7]

o The container should be marked as "HAZARDOUS DRUG WASTE ONLY" or with
equivalent labeling as required by your institution's and local regulations.[7]

e Liquid Waste:
o Solutions containing (+)-Darunavir should not be disposed of down the drain.[6][8]

o Collect liquid waste in a separate, sealed, and appropriately labeled hazardous waste
container.

e Contaminated PPE:

o Dispose of contaminated gloves, gowns, and other disposable materials in a designated
hazardous drug waste container.[7]

2. Spill Management:
In the event of a spill, follow these procedures:
e Dry Spills:

o Avoid generating dust.[3]
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o Carefully sweep or vacuum up the spilled material using a vacuum cleaner equipped with
a HEPA filter.[3]

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
hazardous waste container for disposal.[3]

o Wet Spills:
o Contain the spill and collect the material using appropriate absorbent pads.[1]

o Place the absorbent material and any contaminated items into a sealed, labeled
hazardous waste container.[3]

o Wash the spill area with large amounts of water and collect the runoff for disposal as
hazardous waste, preventing it from entering drains.[3]

3. Final Disposal:

e The primary recommended method for the final disposal of (+)-Darunavir is through a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste
containers.[7]

o Ensure all required documentation for hazardous waste disposal is completed accurately.

Regulatory Framework

The disposal of pharmaceutical waste is regulated by several federal agencies:
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Regulatory Body Key Regulations and Responsibilities

Governs the disposal of hazardous waste under
) ) the Resource Conservation and Recovery Act
Environmental Protection Agency (EPA) o ]
(RCRA). Prohibits the sewering of hazardous

pharmaceutical waste.[9][10][11]

i . . Sets standards for worker safety, including the
Occupational Safety and Health Administration )
handling of hazardous drugs and the use of

(OSHA) _ _
Personal Protective Equipment (PPE).[7][12]
Regulates the disposal of controlled substances.
While (+)-Darunavir is not a controlled

Drug Enforcement Administration (DEA) substance, facilities must adhere to DEA

regulations for any co-disposed materials that

are.

It is important to note that state and local regulations may be more stringent than federal laws.
[9] Always consult your local authorities for specific requirements.

Experimental Protocols

While specific experimental protocols for the disposal of (+)-Darunavir are not typically
published, the principles of safe laboratory practice and hazardous waste management apply.
Any experimental procedure involving (+)-Darunavir should conclude with the proper
decontamination of equipment and the segregation of all waste streams as described above.
For instance, after a dissolution study, the resulting solution should be collected as liquid
hazardous waste, and any glassware should be thoroughly decontaminated.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Darunavir waste in a laboratory setting.
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Caption: Workflow for (+)-Darunavir Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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